4-(Bromomethyl)furan-2-sulfonamide
Overview
Description
“4-(Bromomethyl)furan-2-sulfonamide” is a chemical compound with the molecular formula C5H6BrNO3S and a molecular weight of 240.08 . It is used for research purposes .
Molecular Structure Analysis
The molecular structure of “4-(Bromomethyl)furan-2-sulfonamide” consists of a furan ring with a bromomethyl group at the 4-position and a sulfonamide group at the 2-position . Sulfonamides are a class of compounds that contain a sulfur atom with two double bonds to oxygens, one S–C sigma bond, and one S–N sigma bond .Scientific Research Applications
- Furan derivatives have gained prominence in medicinal chemistry due to their therapeutic efficacy. Researchers have explored furan-based compounds as potential antibacterial agents . The bromomethyl group in 4-(Bromomethyl)furan-2-sulfonamide may contribute to its antibacterial properties.
- The furan nucleus plays a crucial role in the synthesis of novel drugs. Organic and medicinal chemists utilize various methods to create furan derivatives, offering a wide range of prospects .
- Furan compounds exhibit diverse pharmacological characteristics, including anti-inflammatory effects .
Antibacterial Activity
Heterocyclic Chemistry
Anti-Inflammatory Potential
Environmental Applications
Mechanism of Action
Target of Action
It’s known that furan derivatives are widely used in organic synthesis via suzuki–miyaura couplings .
Mode of Action
It’s known that suzuki–miyaura (sm) coupling reactions, which involve furan derivatives, conjoin chemically differentiated fragments that participate in electronically divergent processes with the metal catalyst .
Biochemical Pathways
It’s known that suzuki–miyaura (sm) coupling reactions, which involve furan derivatives, are widely applied in carbon–carbon bond forming reactions .
Result of Action
It’s known that suzuki–miyaura (sm) coupling reactions, which involve furan derivatives, result in the formation of new carbon–carbon bonds .
Action Environment
It’s known that suzuki–miyaura (sm) coupling reactions, which involve furan derivatives, are successful due to a combination of exceptionally mild and functional group tolerant reaction conditions .
Future Directions
While specific future directions for “4-(Bromomethyl)furan-2-sulfonamide” are not mentioned in the search results, the field of sulfonamide research is active and evolving. For instance, many papers have reported various kinds of antitumor agents possessing the structural features of sulfonamide . This suggests that “4-(Bromomethyl)furan-2-sulfonamide” and similar compounds could potentially be explored for their antitumor properties in future research.
properties
IUPAC Name |
4-(bromomethyl)furan-2-sulfonamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H6BrNO3S/c6-2-4-1-5(10-3-4)11(7,8)9/h1,3H,2H2,(H2,7,8,9) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HXXQCIPEBVZSMB-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(OC=C1CBr)S(=O)(=O)N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H6BrNO3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
240.08 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(Bromomethyl)furan-2-sulfonamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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